Cas no 1049734-62-4 ((R)-gamma-(4-Methylbenzyl)-L-proline·HCl)

• Product Name: (R)-gamma-(4-Methylbenzyl)-L-proline·HCl
• CAS No: 1049734-62-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD06659408
• CID: 1032928
• PubChem ID: 2761997
• Update Time: 2025-06-08

(R)-gamma-(4-Methylbenzyl)-L-proline·HCl Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(4-Methylbenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• trans-4-(4-Methylbenzyl)-L-proline hydrochloride
• (2S,4R)-4-[(4-methylphenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-γ-(4-methyl-benzyl)-L-ProHCl
• (2S,4R)-4-[(4-methylphenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• CS-0329761
• (R)-gamma-(4-methyl-benzyl)-L-proline hydrochloride, AldrichCPR
• MFCD06659408
• 1049734-62-4
• PS-12654
• (2S,4R)-4-(4-Methylbenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• DTXSID10376021
• J-001311
• (4R)-4-[(4-Methylphenyl)methyl]-L-proline--hydrogen chloride (1/1)
• (2S,4R)-4-(4-METHYLBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• (R)-gamma-(4-Methylbenzyl)-L-proline HCl
• (R)-GAMMA-(4-METHYL-BENZYL)-L-PROLINE HYDROCHLORIDE
• H-Pro{4-Bzl(4-Me)}-OH.HCl
• AKOS015949772
• (2S,4R)-4-[(4-methylphenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (R)-gamma-(4-methyl-benzyl)-L-proline-HCl
• A896109
• (R)-gamma-(4-Methylbenzyl)-L-proline·HCl

• MDL： MFCD06659408
• Inchi： 1S/C13H17NO2.ClH/c1-9-2-4-10(5-3-9)6-11-7-12(13(15)16)14-8-11;/h2-5,11-12,14H,6-8H2,1H3,(H,15,16);1H/t11-,12+;/m1./s1
• InChI Key： JYLBKRDGWPUQDE-LYCTWNKOSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H](CC2C=CC(C)=CC=2)CN1)=O

Computed Properties

• Exact Mass: 255.10300
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: 232-234℃
• PSA: 49.33000
• LogP: 2.73100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-gamma-(4-Methylbenzyl)-L-proline·HCl

Introduction to (R)-gamma-(4-Methylbenzyl)-L-proline·HCl (CAS No. 1049734-62-4)

Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, with each molecule potentially offering unique properties that can be leveraged for therapeutic applications. One such compound, (R)-gamma-(4-Methylbenzyl)-L-proline·HCl, identified by its CAS number 1049734-62-4, has garnered significant attention due to its versatile applications in drug development and biochemical research. This introduction delves into the compound's structure, properties, and the latest research findings that highlight its potential in various scientific domains.

The molecular structure of (R)-gamma-(4-Methylbenzyl)-L-proline·HCl consists of a proline backbone modified with a gamma-substituent and a 4-methylbenzyl group, forming a chiral center that contributes to its unique stereochemical properties. The hydrochloride salt form enhances its solubility, making it more suitable for formulation in pharmaceutical solutions. This compound's chiral nature is particularly significant in the context of enantioselective synthesis and drug development, where the stereochemistry of a molecule can dramatically influence its biological activity.

In recent years, there has been growing interest in the use of proline derivatives as chiral auxiliaries and catalysts in asymmetric synthesis. The enantiomerically pure form of (R)-gamma-(4-Methylbenzyl)-L-proline·HCl has been employed in various catalytic processes, including the resolution of racemic mixtures and the synthesis of complex organic molecules. Its ability to stabilize transition states through hydrogen bonding interactions makes it an effective tool in promoting enantioselective reactions, which are crucial for the development of novel therapeutics.

One of the most compelling areas of research involving (R)-gamma-(4-Methylbenzyl)-L-proline·HCl is its application in peptide mimetics and protein engineering. Proline residues are known for their unique conformational properties, which can be exploited to design peptides with specific biological activities. The gamma-substituted proline derivative offers additional flexibility and functionalization possibilities, enabling the creation of peptide analogs that can modulate enzyme activity, cell signaling pathways, and other critical biological processes. Recent studies have demonstrated its utility in developing peptidomimetics with enhanced stability and bioavailability.

The pharmaceutical industry has also explored the use of (R)-gamma-(4-Methylbenzyl)-L-proline·HCl as a building block for small-molecule drugs. Its chiral center provides a scaffold for constructing enantiomerically pure compounds that exhibit improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated as potential inhibitors of various enzymes involved in metabolic disorders and inflammatory diseases. The ability to fine-tune the electronic and steric properties of the molecule allows for the development of highly specific drug candidates with reduced off-target effects.

In addition to its role in drug discovery, (R)-gamma-(4-Methylbenzyl)-L-proline·HCl has found applications in materials science and nanotechnology. Its ability to self-assemble into ordered structures makes it a valuable component in the design of supramolecular polymers and hydrogels. These materials have potential applications in drug delivery systems, where controlled release mechanisms are essential for optimizing therapeutic efficacy. Furthermore, the compound's chiral nature can be exploited to create novel materials with optical activity, which may find use in optoelectronic devices and sensors.

The latest research on (R)-gamma-(4-Methylbenzyl)-L-proline·HCl also highlights its role in biocatalysis and green chemistry. Enzymes engineered to utilize this compound as a cofactor have shown promise in facilitating sustainable synthetic pathways. By leveraging biocatalytic processes, researchers aim to reduce the environmental impact of chemical synthesis while maintaining high yields and selectivity. This approach aligns with the growing emphasis on sustainable practices within the chemical industry.

In conclusion, (R)-gamma-(4-Methylbenzyl)-L-proline·HCl (CAS No. 1049734-62-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and stereochemical properties make it an invaluable tool in pharmaceutical development, peptide mimetics, materials science, and biocatalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical innovation and therapeutic solutions.